2,4-Diaminobenzoic acid
Cat. No. B1198054
CAS RN:
611-03-0
M. Wt: 152.15 g/mol
InChI Key: LDQMZKBIBRAZEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
2,4-Diaminobenzoic acid is a compound with the molecular formula C7H8N2O2 . It is used in various chemical reactions and has potential applications in the pharmaceutical industry .
Synthesis Analysis
The synthesis of 2,4-Diaminobenzoic acid involves several steps. One method uses phthalic anhydride as a raw material, which is then treated with concentrated sulfuric acid and fuming nitric acid to generate 4-nitrophthalic acid . Another method involves a Pd (II)-catalyzed [4 + 1 + 1] modular synthesis of diverse quinazoline-2,4- (1 H,3 H)-diones through one-pot cascade reactions of cyclocondensation of o - (alkyl)aminobenzoic acids with CO .Chemical Reactions Analysis
2,4-Diaminobenzoic acid can participate in various chemical reactions. For instance, it can be used in the synthesis of diverse N-substituted quinazoline-2,4 (1H,3H)-diones . It can also react with substituted aldehydes to form Schiff base derivatives .Physical And Chemical Properties Analysis
2,4-Diaminobenzoic acid is a solid compound with a boiling point of 274.61°C at 760 mmHg and a melting point of 140°C .Scientific Research Applications
- Application : 2,4-Diaminobenzoic acid was identified from the aqueous alcoholic extract of the aerial parts of Daucus carota L. var. boissieri (Apiaceae), along with carotamine .
- Method : The compound was isolated through conventional methods of analysis and confirmed by LC-ESI/MS and NMR spectral analysis .
- Results : This study reported the isolation and identification of 2,4-diaminobenzoic acid for the first time from a plant source .
- Application : 2,4-Diaminobenzoic acid was used in the synthesis of poly-o-carboxy-m-phenylene terephthalamide (PCPT), a type of polyamide-heterocyclic (PA-H) fiber .
- Method : The PCPT was synthesized from 2,4-diaminobenzoic acid and chloroanhydride of terephthalic acid by irreversible polycondensation in a solution .
- Results : The synthesized PCPT was capable of forming fiber, having a high logarithmic viscosity and the ability to form concentrated solutions in amide solvents suitable for fiber spinning .
Pharmacognosy
Polymer Science
- Application : 2,4-Diaminobenzoic acid is used in the field of peptide synthesis. It is used in the preparation of peptide thioester in Fmoc Solid-Phase Peptide Synthesis (SPPS) .
- Method : The compound is initially attached to Rink amide resin. The first amino acid is then coupled into one of the amino groups of 2,4-diaminobenzoic acid, and the peptide chain is elongated .
- Results : This method allows for the synthesis of various peptides with divergent sequence patterns .
- Application : 2,4-Diaminobenzoic acid is used in the synthesis of aromatic copolyimides containing Bi-benzimidazole moiety .
- Method : A new aromatic heterocyclic diamine monomer, 2,2-bis (4’-aminophenyl)- 5,5-bi-1H-benzimidazole (BAPBBI), was synthesized via a one-step reaction of 3,3’,4,4’-biphenyltetramine and p -aminobenzoic acid in polyphosphoric acids .
- Results : The synthesized copolyimide films containing the bi-benzimidazole moieties were prepared by the reaction of pyromellitic dianhydride (PMDA), 4,4’-oxydianiline (ODA) and BAPBBI with various molar ratios. These polyimides exhibited a higher glass transition temperature of 408–438 °C and an initial thermal decomposition of 550–580 °C .
Peptide Synthesis
Polymer Science
- Application : 2,4-Diaminobenzoic acid is used in the field of peptide synthesis. It is used in the preparation of peptide thioester in Fmoc Solid-Phase Peptide Synthesis (SPPS) .
- Method : The compound is initially attached to Rink amide resin. The first amino acid is then coupled into one of the amino groups of 2,4-diaminobenzoic acid, and the peptide chain is elongated .
- Results : This method allows for the synthesis of various peptides with divergent sequence patterns .
- Application : 2,4-Diaminobenzoic acid is used in the synthesis of soluble polyimides based on Diaminobenzoic Acid Alkylester .
- Method : A new aromatic heterocyclic diamine monomer, 2,2-bis (4’-aminophenyl)- 5,5-bi-1H-benzimidazole (BAPBBI), was synthesized via a one-step reaction of 3,3’,4,4’-biphenyltetramine and p -aminobenzoic acid in polyphosphoric acids .
- Results : These polyimides and copolyimides based on DBAE were soluble in various polar solvents and exhibited good thermal stability in air and under nitrogen .
Peptide Synthesis
Polymer Science
Safety And Hazards
Future Directions
Peptide drug development has made significant progress over the last century. The discovery of solid-phase peptide synthesis has enabled chemists to synthesize various peptides with divergent sequence patterns . Therefore, 2,4-Diaminobenzoic acid, as a building block in peptide synthesis, could have potential applications in this field.
properties
IUPAC Name |
2,4-diaminobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,8-9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDQMZKBIBRAZEA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20209972 |
Source
|
| Record name | 2,4-Diaminobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20209972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Diaminobenzoic acid | |
CAS RN |
611-03-0 |
Source
|
| Record name | 2,4-Diaminobenzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000611030 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Diaminobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20209972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 611-03-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
51
Citations
Aminobenzoic acids are well-established candidates for understanding the formation of isomeric ions in positive mode electrospray ionization as they yield both N- and O-protomers (…
Number of citations: 4
pubs.rsc.org
The unique aromatic peptide 4-(p-aminobenzoylamino)-2-aminobenzoic acid, carotamine, together with 2,4-diaminobenzoic acid, isolated for the first time from a plant source, were …
Number of citations: 4
www.mdpi.com
The higher~ in of PCPT synthesized in MP is most likely to be explained by the fact that in MP the PCTP is more resistant to degradation processes. The nature of these processes would …
Number of citations: 2
link.springer.com
One of the simplest members of this class of compounds, namely, ethyl^-amino-benzoate1 has been known for some time, possesses marked anes-thetic properties and is used as a …
Number of citations: 21
pubs.acs.org
Acetyl transfer and N-deacetylation associated with the metabolism of carcinogenic 2, 4-diaminotoluene (2, 4-DAT) were examined by detecting the products formed during the …
Number of citations: 1
www.jstage.jst.go.jp
The n-butyl esters of (1) p-aminobenzoic acid;(2) o-aminobenzoic acid,(2) wt-aminobenzoic acid,(1) 3, 5-diaminobenzoic acid;(3) 2, 4-diaminobenzoic acid; the allyl ester of (1) p-…
Number of citations: 0
pubs.acs.org
In order to investigate the effect of the fixation of the orientations of the two long chains, three types of novel derivatives of scavenger receptor inhibitor 1 were synthesized, and their …
Number of citations: 15
www.sciencedirect.com
4-Acetylamino-2-hydroxylaminotoluene (4AA2HAT) and 2 ‘hydr0xylamino-6-nitrotoluene (2HA6NT) were prepared from 4-acetylamino-Z-nitrotoluene (4AA2NT) and 2, 6-dinitrotoluene (…
Number of citations: 24
www.jstage.jst.go.jp
1. The major biliary metabolite of 2,4-dinitrotoluene (2,4-DNT) in male Wistar rat was 2,4-dinitrobenzyl alcohol glucuronide and the minor metabolites were 2,4-dinitrobenzyl alcohol, 2,4-…
Number of citations: 10
www.tandfonline.com
Mutagenicity of 2,4-diaminotoluene (DAT) in the Salmonella mutagenicity assay was increased with liver fractions from phenobarbital (PB) or β-naphthoflavone (BNF) treated rats. …
Number of citations: 24
www.sciencedirect.com
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